Cas no 1351649-51-8 (8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351649-51-8
• MF: C₁₂H₁₈N₂O₄S₂
• MW: 318.412320613861
• CID: 6075120
• PubChem ID: 56764681
• Update Time: 2025-07-18

8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane
• 8-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• VU0532507-1
• CHEMBL4434942
• F6122-0222
• AKOS024532670
• BDBM50534548
• 1351649-51-8

• Inchi： 1S/C12H18N2O4S2/c1-9-11(10(2)18-13-9)20(15,16)14-5-3-12(4-6-14)17-7-8-19-12/h3-8H2,1-2H3
• InChI Key： NWLSEKOAGUMGOA-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=C(C)ON=C3C)(=O)=O)CC2)SCC1

Computed Properties

• Exact Mass: 318.07079941g/mol
• Monoisotopic Mass: 318.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane

Recent Advances in the Study of 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane (CAS: 1351649-51-8)

The compound 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane (CAS: 1351649-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of this compound as a key feature that enhances its binding affinity to specific biological targets. The presence of the 3,5-dimethyl-1,2-oxazol-4-yl sulfonyl moiety has been shown to play a critical role in modulating its pharmacokinetic properties, including solubility and metabolic stability. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and computational modeling, to optimize the compound's structure for improved efficacy and reduced toxicity.

In vitro and in vivo studies have demonstrated that 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. Notably, the compound has shown selective inhibition of certain kinases, making it a potential candidate for the development of targeted therapies. Mechanistic studies have further elucidated its mode of action, revealing interactions with key amino acid residues in the active sites of target proteins.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications. Ongoing studies are also exploring the potential of derivatives and analogs to overcome current limitations and expand the therapeutic scope of this compound class.

In conclusion, 8-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane represents a promising scaffold for drug development, with recent research underscoring its versatility and potential across multiple therapeutic areas. Continued investigation into its pharmacological properties and optimization of its chemical structure will be critical for realizing its full therapeutic potential.